5-[(2-isopropyl-5-methylcyclohexyl)oxy]-2(5H)-furanone

• Molecular Formula: C14H22O3
• Molecular Weight: 238.32 g/mol
• IUPAC Name: (2R)-2-(5-methyl-2-propan-2-ylcyclohexyl)oxy-2H-furan-5-one
• InChI: InChI=1S/C14H22O3/c1-9(2)11-5-4-10(3)8-12(11)16-14-7-6-13(15)17-14/h6-7,9-12,14H,4-5,8H2,1-3H3/t10?,11?,12?,14-/m1/s1
• InChI Key: URWJVUPZIGIVFZ-GSPOMADGSA-N
• Isomeric SMILES: CC1CCC(C(C1)O[C@H]2C=CC(=O)O2)C(C)C
• SMILES: CC1CCC(C(C1)OC2C=CC(=O)O2)C(C)C

Description

5-[(2-isopropyl-5-methylcyclohexyl)oxy]-2(5H)-furanone, also known as Methyl jasmonate (MeJA), is a plant hormone that plays a significant role in plant growth, development, and response to environmental stress. MeJA is a naturally occurring compound found in the essential oils of various plants, including jasmine, lemon, and bergamot. In recent years, MeJA has gained attention in scientific research due to its potential applications in various fields, including agriculture, medicine, and biotechnology.

Mechanism of Action

MeJA exerts its effects on plants and animals through various mechanisms. In plants, MeJA acts as a signaling molecule that regulates various physiological processes, including seed germination, root growth, and defense against pathogens and herbivores. In animals, MeJA has been shown to have anti-inflammatory and anti-cancer effects by inhibiting the production of pro-inflammatory cytokines and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects
MeJA has been shown to have various biochemical and physiological effects on plants and animals. In plants, MeJA induces the production of various secondary metabolites, including alkaloids, flavonoids, and terpenoids, which are involved in plant defense against herbivores and pathogens. In animals, MeJA has been shown to modulate the immune system by regulating the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

MeJA has several advantages and limitations for lab experiments. One advantage is its ability to induce gene expression in plants, making it a useful tool for studying gene regulation. Another advantage is its potential applications in various fields, including agriculture, medicine, and biotechnology. However, one limitation is its potential toxicity to cells and tissues, which can affect the accuracy of experimental results.

Future Directions

There are several future directions for research on MeJA. One direction is the development of new methods for synthesizing MeJA, which can improve its purity and yield. Another direction is the identification of new targets for MeJA in plants and animals, which can provide insights into its mode of action. Additionally, further studies are needed to investigate the potential applications of MeJA in various fields, including agriculture, medicine, and biotechnology.
In conclusion, MeJA is a naturally occurring compound with potential applications in various fields, including agriculture, medicine, and biotechnology. Its mechanisms of action and biochemical and physiological effects have been extensively studied, and its advantages and limitations for lab experiments have been identified. Further research on MeJA is needed to explore its potential applications and to improve our understanding of its mode of action.

Synthesis Methods

MeJA can be synthesized through various methods, including chemical synthesis and extraction from natural sources. The chemical synthesis involves the reaction of jasmonic acid with methanol in the presence of a catalyst. The extraction method involves the isolation of MeJA from the essential oils of plants using various techniques such as steam distillation and solvent extraction.

Scientific Research Applications

MeJA has been extensively studied for its potential applications in various fields, including agriculture, medicine, and biotechnology. In agriculture, MeJA has been shown to enhance plant growth, increase crop yield, and improve plant resistance to environmental stress. In medicine, MeJA has been studied for its anti-cancer, anti-inflammatory, and anti-microbial properties. In biotechnology, MeJA has been used as an inducer of gene expression and as a tool for plant tissue culture.